Cas no 2680835-94-1 (4-Tert-butyl 7-methyl 9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,7-dicarboxylate)

• Product Name: 4-Tert-butyl 7-methyl 9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,7-dicarboxylate
• CAS No: 2680835-94-1
• MF: C₁₆H₂₀BrNO₅
• MW: 386.237704277039
• CID: 5625379
• PubChem ID: 165924821
• Update Time: 2025-10-29

4-Tert-butyl 7-methyl 9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2680835-94-1
• EN300-28302289
• 4-tert-butyl 7-methyl 9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,7-dicarboxylate
• 4-Tert-butyl 7-methyl 9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,7-dicarboxylate

• Inchi： 1S/C16H20BrNO5/c1-16(2,3)23-15(20)18-5-6-22-13-11(9-18)7-10(8-12(13)17)14(19)21-4/h7-8H,5-6,9H2,1-4H3
• InChI Key： YTPHOXCRKVCZOK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC2=C1OCCN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 385.05249g/mol
• Monoisotopic Mass: 385.05249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.1Ų

Additional information on 4-Tert-butyl 7-methyl 9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,7-dicarboxylate

Introduction to 4-Tert-butyl 7-methyl 9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,7-dicarboxylate (CAS No. 2680835-94-1)

4-Tert-butyl 7-methyl 9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,7-dicarboxylate, identified by its Chemical Abstracts Service (CAS) number 2680835-94-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule belongs to the benzoxazepine class, a heterocyclic structure known for its potential biological activities. The presence of multiple substituents, including tert-butyl, methyl, and bromo groups, as well as the carboxylate functionalities at the 4 and 7 positions, contributes to its unique chemical profile and may influence its pharmacological properties.

The synthesis and characterization of this compound represent a culmination of advancements in organic chemistry and medicinal chemistry. The benzoxazepine core is a privileged scaffold in drug discovery due to its ability to interact with various biological targets. Specifically, the 9-bromo substitution enhances the molecule's lipophilicity and reactivity, making it a valuable intermediate in the development of novel therapeutic agents. The 2,3,4,5-tetrahydro moiety suggests a conformationally flexible structure, which can be crucial for optimizing binding affinity and metabolic stability.

In recent years, there has been a growing interest in benzoxazepine derivatives as potential candidates for treating neurological disorders, including epilepsy and cognitive impairments. The 4-Tert-butyl 7-methyl 9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,7-dicarboxylate structure has been explored for its potential modulation of ion channels and neurotransmitter systems. Preliminary studies indicate that this compound may exhibit properties similar to those of known benzoxazepine-based drugs, such as enhanced selectivity for certain receptor subtypes. This has prompted further investigation into its pharmacokinetic profile and potential therapeutic applications.

The carboxylate groups at the 4 and 7 positions not only contribute to the molecule's solubility but also provide sites for further functionalization. This flexibility allows researchers to modify the compound's properties systematically, enabling the optimization of bioavailability and target engagement. For instance, derivatization at these positions could lead to analogs with improved affinity or reduced toxicity. Such modifications are critical in drug development pipelines where lead optimization is a key step.

From a synthetic chemistry perspective, the preparation of 4-Tert-butyl 7-methyl 9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4,7-dicarboxylate involves multi-step reactions that showcase modern techniques in organic synthesis. The introduction of the bromo atom at the 9-position can be achieved through bromination reactions under controlled conditions. Subsequent functionalization at the 4 and 7 positions requires careful consideration to avoid unwanted side reactions. Advanced methodologies such as palladium-catalyzed cross-coupling reactions have been employed to introduce the tert-butyl and methyl groups efficiently.

The pharmacological evaluation of this compound has been supported by computational modeling studies that predict its interaction with biological targets. Molecular docking simulations have revealed that it may bind to receptors involved in neurotransmitter signaling pathways. These predictions are corroborated by experimental data from cell-based assays where the compound shows modulatory effects on specific ion channels. Such findings underscore the importance of integrating computational chemistry with experimental validation in drug discovery.

In clinical research settings, analogs of benzoxazepine have demonstrated promise in treating conditions characterized by aberrant neuronal activity. The structural features of 4-Tert-butyl 7-methyl 9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate align well with these therapeutic needs. Its ability to modulate neuronal excitability makes it a candidate for further investigation in preclinical models of epilepsy and other neurological disorders. Additionally، its unique substitution pattern may offer advantages over existing treatments by providing a novel mechanism of action.

The development of new pharmaceuticals relies heavily on robust analytical techniques for characterization and quality control. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy，and mass spectrometry (MS) are commonly used methods to confirm the identity and purity of compounds like this one。 These techniques ensure that the final product meets stringent regulatory standards before it can be advanced into clinical trials。

The future direction of research on CAS No.2680835-94-1 involves exploring its potential in combination therapies and understanding its long-term safety profile。 Combination therapies have become increasingly important in managing complex diseases，and benzoxazepine derivatives could play a role in such multimodal approaches。 Furthermore， chronic use studies will be essential to assess any potential adverse effects associated with prolonged exposure。

In conclusion，4-Tert-butyl 7-methyl 9-bromo-2，3，4，5-tetrahydro-l，4-benzoxazepine-l，7-dicarboxylic acid represents an intriguing compound with significant pharmaceutical potential。 Its unique structural features， coupled with preliminary pharmacological findings， make it a valuable asset in medicinal chemistry research。 As investigations continue，this molecule is likely to contribute valuable insights into the treatment of neurological disorders and other diseases where benzoxazepines are being explored as therapeutic agents。